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Compound of Interest

Compound Name: 2-Ethoxythiazole

Cat. No.: B101290 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Ethoxythiazole, a compound utilized in laboratory research. Adherence to these procedures is

critical for ensuring the safety of personnel and compliance with environmental regulations.

This document is intended for researchers, scientists, and drug development professionals.

1. Hazard Identification and Safety Precautions

2-Ethoxythiazole is classified as a hazardous substance with the following primary concerns:

Flammability: It is a combustible liquid and vapor.[1][2][3][4] Keep away from heat, sparks,

open flames, and hot surfaces.[1][4] Use of explosion-proof equipment is recommended.[1]

[5]

Health Hazards: It may be harmful if swallowed and can cause skin, eye, and respiratory

irritation.[2][3][4]

Appropriate personal protective equipment (PPE), including protective gloves, eye protection,

and in some cases, a dust mask (type N95, US), should be worn when handling this chemical.

[1][3] Work should be conducted in a well-ventilated area.[1][4]

2. Quantitative Data Summary

The following table summarizes key quantitative and qualitative data for 2-Ethoxythiazole:
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Property Value Source(s)

Chemical Formula C5H7NOS [1][2]

Molecular Weight 129.18 g/mol [1][2]

CAS Number 15679-19-3 [1]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Boiling Point 157-160 °C @ 760 mm Hg [2][3]

Flash Point 54 °C (129.2 °F) - closed cup [3]

Density 1.133 g/mL at 25 °C [3]

Storage Temperature 2-8°C [3]

GHS Hazard Statements

H226 (Flammable liquid and

vapor), H302 (Harmful if

swallowed), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[2][3][4]

3. Disposal Protocol

The primary and recommended method for the disposal of 2-Ethoxythiazole is through a

licensed and approved hazardous waste disposal service.[4][6][7] On-site treatment or disposal

down the drain is not appropriate. The following steps outline the procedure for preparing 2-
Ethoxythiazole waste for professional disposal.

3.1. Waste Segregation and Collection

Waste Identification: All waste streams containing 2-Ethoxythiazole must be clearly

identified.

Containerization: Collect liquid waste containing 2-Ethoxythiazole in a dedicated, properly

labeled, and sealed hazardous waste container.[6] Ensure the container is compatible with
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the chemical.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "2-Ethoxythiazole."[6][7] Do not use abbreviations.

Avoid Mixing: Do not mix 2-Ethoxythiazole waste with other incompatible waste streams.[6]

[7]

3.2. Storage of Chemical Waste

Storage Location: Store the sealed hazardous waste container in a designated, cool, dark,

and well-ventilated area.[1]

Incompatible Materials: Keep the waste container away from incompatible materials such as

oxidizing agents, strong acids, and strong bases.[1][4]

3.3. Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.[7]

Regulatory Compliance: Disposal of 2-Ethoxythiazole must be in strict accordance with all

local, regional, and national regulations (e.g., US EPA 40 CFR Part 261).[1]

4. Spill and Emergency Procedures

In the event of a spill, immediately evacuate the area and remove all sources of ignition.[5]

Absorb the spill with an inert material such as sand or silica gel and place it in a sealed

container for disposal as hazardous waste.[7][8]

5. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-
Ethoxythiazole.
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2-Ethoxythiazole Disposal Workflow

Waste Generation
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Step 2
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(Cool, Ventilated Area)

Step 3

Contact EHS for Pickup

Step 4

Professional Disposal
(Licensed Service)

Step 5

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Ethoxythiazole.

Disclaimer: The information provided in this guide is based on available safety data sheets and

general best practices for laboratory hazardous waste management. It is imperative to consult
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your institution's specific safety protocols and the relevant local, regional, and national

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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